Cas no 632291-64-6 (3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid)

• Product Name: 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid
• CAS No: 632291-64-6
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD03856013
• CID: 3103207
• PubChem ID: 3238786
• Update Time: 2025-10-29

3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid
• HMS2336A13
• 833-420-5
• 632291-64-6
• MLS000044019
• G50314
• 3-phenyl-3-(tetrazol-1-yl)propanoic acid
• SR-01000103997-1
• 3-phenyl-3-(1-tetrazolyl)propanoic acid
• NS-02562
• HMS1552M11
• MFCD03856013
• TimTec1_006611
• Q27212900
• STK682538
• HAB29164
• AKOS001730177
• AKOS016347416
• Z2049902065
• EN300-302677
• CHEBI:123218
• SMR000021430
• SR-01000103997
• CHEMBL1351012
• 3-phenyl-3-(1H-1,2,3,4-tetraazol-1-yl)propanoic acid
• 3-phenyl-3-(1H-tetrazol-1-yl)propanoic acid

• MDL： MFCD03856013
• Inchi： 1S/C10H10N4O2/c15-10(16)6-9(14-7-11-12-13-14)8-4-2-1-3-5-8/h1-5,7,9H,6H2,(H,15,16)
• InChI Key： IPEATIREFBKQKS-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 218.08
• Monoisotopic Mass: 218.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid

Introduction to 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid (CAS No. 632291-64-6) and Its Emerging Applications in Chemical Biology

3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid, identified by its CAS number 632291-64-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule combines a phenyl group with a tetrazole moiety attached to a propanoic acid backbone, creating a unique pharmacophore that exhibits promising biological activities. The tetrazole ring, known for its stability and ability to interact with biological targets, makes this compound a valuable scaffold for drug discovery.

The structural features of 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid position it as a potential candidate for various therapeutic applications. The presence of the phenyl group contributes to hydrophobic interactions, while the tetrazole ring can engage in hydrogen bonding and metal coordination, enhancing its binding affinity to biological targets. These properties have led researchers to explore its utility in developing novel therapeutic agents.

In recent years, there has been growing interest in the use of tetrazole-containing compounds as bioactive molecules. The tetrazole ring is a versatile pharmacophore that has been incorporated into numerous drug candidates due to its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that tetrazole derivatives can inhibit proteases and kinases, which are key targets in oncology and inflammatory diseases. The compound 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid is no exception and has shown potential in preclinical studies as an inhibitor of certain enzymes implicated in cancer progression.

One of the most compelling aspects of 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid is its mechanism of action. The tetrazole moiety can act as a scaffold for designing molecules that interact with biological targets in a highly specific manner. This specificity is crucial for minimizing side effects and improving therapeutic efficacy. Furthermore, the propanoic acid group provides a site for further functionalization, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-yl)propanoic acid has been subjected to virtual screening using molecular docking techniques to identify its binding interactions with target proteins. These studies have revealed that the compound exhibits high affinity for certain proteases and kinases, suggesting its potential as an anti-cancer agent. Additionally, it has shown promise in inhibiting inflammatory pathways by modulating key signaling molecules.

The synthesis of 3-Phenyl-3-(1H-1,2,3,4-tetrazol-1-ylopropanoic acid (CAS No. 63229164) involves multi-step organic reactions that highlight the synthetic versatility of this molecule. The introduction of the tetrazole ring requires careful control of reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce byproduct formation. These advancements are crucial for scaling up production and making the compound more accessible for further research.

In vivo studies have provided valuable insights into the pharmacological profile of 3 Phenyl 3 1H 12 34 Tetrazol 1 ylpropanoic Acid (CAS No 63229). Mice models have demonstrated that the compound exhibits significant anti-inflammatory effects without causing notable toxicity. This suggests that it may be a viable candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Furthermore, preliminary data indicate that it may also have neuroprotective properties by modulating pathways involved in neurodegenerative disorders.

The future prospects of 3 Phenyl 31 H 12 34 Tetrazol 11 ylpropanoic Acid (CAS No 63229 are promising given its unique structural features and biological activities. Researchers are exploring ways to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility and bioavailability. Additionally